Cas no 124004-44-0 ()

• CAS No: 124004-44-0
• MF: C₈H₁₆OS₂
• MW: 192.342040061951
• CID: 6767491
• PubChem ID: 15375978
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H16OS2/c1-3-7(9)8(2)10-5-4-6-11-8/h7,9H,3-6H2,1-2H3
• InChI Key： QDTBQZMABPNKMU-UHFFFAOYSA-N
• SMILES： S1CCCSC1(C)C(CC)O

Computed Properties

• Exact Mass: 192.06425748g/mol
• Monoisotopic Mass: 192.06425748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals